Cas no 1352796-66-7 (1H-Indol-6-aMine, N,N-diMethyl-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: 1H-Indol-6-aMine, N,N-diMethyl-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 1352796-66-7
• MF: C₁₆H₂₃BN₂O₂
• MW: 286.177024126053
• MDL: MFCD22571988
• CID: 5159486
• Update Time: 2025-07-02

1H-Indol-6-aMine, N,N-diMethyl-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-6-aMine, N,N-diMethyl-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-

• MDL： MFCD22571988
• Inchi： 1S/C16H23BN2O2/c1-15(2)16(3,4)21-17(20-15)13-9-11(19(5)6)10-14-12(13)7-8-18-14/h7-10,18H,1-6H3
• InChI Key： SNQTVCNBYUKQFB-UHFFFAOYSA-N
• SMILES： N1C2=C(C(B3OC(C)(C)C(C)(C)O3)=CC(N(C)C)=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1H-Indol-6-aMine, N,N-diMethyl-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-

Comprehensive Overview of 1H-Indol-6-amine, N,N-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS No. 1352796-66-7)

The compound 1H-Indol-6-amine, N,N-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS No. 1352796-66-7) is a boronic ester derivative of indole, a heterocyclic aromatic organic compound. This molecule has garnered significant attention in recent years due to its versatile applications in pharmaceutical research, material science, and organic synthesis. The presence of the dioxaborolane moiety makes it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds in drug discovery and materials chemistry.

One of the most searched questions related to this compound is: "What are the applications of 1H-Indol-6-amine derivatives in drug discovery?" Researchers are particularly interested in its potential as a building block for kinase inhibitors and other therapeutic agents. The N,N-dimethyl group enhances the compound's solubility and bioavailability, while the tetramethyl-1,3,2-dioxaborolan-2-yl group facilitates its use in bioconjugation and labeling techniques. These properties align with the growing demand for boron-containing compounds in targeted cancer therapies and diagnostic imaging.

In the field of organic electronics, this compound has shown promise due to its electron-rich indole core and the tunable properties imparted by the boronic ester group. Recent studies highlight its potential in designing OLED materials and photovoltaic devices, addressing the global push for sustainable energy solutions. The compound's stability under various conditions makes it attractive for high-performance material synthesis, a topic frequently searched in academic and industrial circles.

Another trending topic is the "green synthesis of indole-boronic acid derivatives". Environmental concerns have driven researchers to explore eco-friendly methods for producing compounds like CAS No. 1352796-66-7. Microwave-assisted synthesis and catalytic borylation reactions are gaining traction as efficient alternatives to traditional protocols. This aligns with the broader pharmaceutical industry's shift toward green chemistry principles and atom economy.

The compound's structural features also make it relevant to proteolysis-targeting chimeras (PROTACs) development, a hot topic in drug discovery. Its ability to serve as a linker or functional group in bifunctional molecules has been explored in recent publications. This application addresses the frequent search query: "How are boronic acids used in targeted protein degradation?"

From an analytical perspective, the compound presents interesting challenges and opportunities in HPLC method development and mass spectrometry analysis. The indole chromophore allows for sensitive UV detection, while the boronic ester group requires careful consideration of mobile phase composition. These analytical aspects are crucial for quality control in pharmaceutical manufacturing, another area of frequent inquiry.

In summary, 1H-Indol-6-amine, N,N-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- represents a multifaceted compound with applications spanning medicinal chemistry, materials science, and synthetic methodology. Its unique combination of structural features continues to inspire research across multiple disciplines, making it a compound of enduring interest in both academic and industrial settings.